Cas no 29038-42-4 (3β,21β,22α-Trihydroxyolean-12-en-28-oic acid)

• Product Name: 3β,21β,22α-Trihydroxyolean-12-en-28-oic acid
• CAS No: 29038-42-4
• MF: C₃₀H₄₈O₅
• MW: 488.699130058289
• CID: 257678
• Update Time: 2024-02-29

3β,21β,22α-Trihydroxyolean-12-en-28-oic acid Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3,21,22-trihydroxy-, (3b,21b,22a)- (9CI)
• 3β,21β,22α-Trihydroxyolean-12-en-28-oic acid
• Acerogenic acid
• Olean-12-en-28-oicacid, 3b,21b,22a-trihydroxy- (8CI)
• CID 101967128
• Olean-12-en-28-oic acid, 3,21,22-trihydroxy-, (3β,21β,22α)- (9CI)

• Inchi： 1S/C30H48O5/c1-25(2)16-18-17-8-9-20-27(5)12-11-21(31)26(3,4)19(27)10-13-29(20,7)28(17,6)14-15-30(18,24(34)35)23(33)22(25)32/h8,18-23,31-33H,9-16H2,1-7H3,(H,34,35)/t18-,19-,20+,21-,22-,23-,27-,28+,29+,30-/m0/s1
• InChI Key： VAOQHSXZCXPYTR-ACAAASAHSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)[C@H]([C@@H](C(C)(C)C[C@H]4C3=CC[C@@H]12)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 952
• Topological Polar Surface Area: 98

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Melting Point: 308-310 °C
• Boiling Point: 601.4±55.0 °C(Predicted)
• pka: 4.24±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids